Cas no 1333153-05-1 (5-chlorothiophene-3-carbothioamide)
1333153-05-1 structure
Product Name:5-chlorothiophene-3-carbothioamide
CAS No:1333153-05-1
MF:C5H4ClNS2
MW:177.674957275391
CID:6271540
PubChem ID:58503739
Update Time:2024-01-13
5-chlorothiophene-3-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chlorothiophene-3-carbothioamide
- EN300-1981243
- SCHEMBL12127597
- 1333153-05-1
-
- Inchi： 1S/C5H4ClNS2/c6-4-1-3(2-9-4)5(7)8/h1-2H,(H2,7,8)
- InChI Key： HALQYLIUSQUAAI-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(N)=S)=CS1
Computed Properties
- Exact Mass: 176.9473692g/mol
- Monoisotopic Mass: 176.9473692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 86.4Ų
5-chlorothiophene-3-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1981243-0.05g |
5-chlorothiophene-3-carbothioamide |
1333153-05-1 | 0.05g |
$707.0 | 2023-09-16 | ||
| Enamine | EN300-1981243-0.1g |
5-chlorothiophene-3-carbothioamide |
1333153-05-1 | 0.1g |
$741.0 | 2023-09-16 | ||
| Enamine | EN300-1981243-0.25g |
5-chlorothiophene-3-carbothioamide |
1333153-05-1 | 0.25g |
$774.0 | 2023-09-16 | ||
| Enamine | EN300-1981243-0.5g |
5-chlorothiophene-3-carbothioamide |
1333153-05-1 | 0.5g |
$809.0 | 2023-09-16 | ||
| Enamine | EN300-1981243-1.0g |
5-chlorothiophene-3-carbothioamide |
1333153-05-1 | 1g |
$1442.0 | 2023-06-02 | ||
| Enamine | EN300-1981243-2.5g |
5-chlorothiophene-3-carbothioamide |
1333153-05-1 | 2.5g |
$1650.0 | 2023-09-16 | ||
| Enamine | EN300-1981243-5.0g |
5-chlorothiophene-3-carbothioamide |
1333153-05-1 | 5g |
$4184.0 | 2023-06-02 | ||
| Enamine | EN300-1981243-10.0g |
5-chlorothiophene-3-carbothioamide |
1333153-05-1 | 10g |
$6205.0 | 2023-06-02 | ||
| Enamine | EN300-1981243-1g |
5-chlorothiophene-3-carbothioamide |
1333153-05-1 | 1g |
$842.0 | 2023-09-16 | ||
| Enamine | EN300-1981243-5g |
5-chlorothiophene-3-carbothioamide |
1333153-05-1 | 5g |
$2443.0 | 2023-09-16 |
5-chlorothiophene-3-carbothioamide Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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